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Compound of Interest

Compound Name: Bolazine

Cat. No.: B1629328

Disclaimer: Published, peer-reviewed pharmacokinetic data for Bolazine and its esters is
exceptionally scarce in scientific literature. Bolazine, a synthetic anabolic-androgenic steroid
(AAS), was never marketed for medical use in its free form.[1] It was administered as its ester
prodrug, Bolazine capronate.[1] This guide provides a comparative overview based on the
limited available information and data from structurally related compounds to infer potential
pharmacokinetic profiles.

Introduction to Bolazine and its Esters

Bolazine is a derivative of dihydrotestosterone (DHT) with a unique dimeric structure, where
two drostanolone molecules are linked by an azine bridge at the C-3 position.[1] It is reported
to act as a prodrug of drostanolone.[1] Esterification of Bolazine, such as with caproic acid to
form Bolazine capronate, is a common strategy for injectable steroids to create a depot effect,
allowing for a slower release from the injection site and a prolonged duration of action.[2][3]
The rate of absorption and, consequently, the elimination half-life of such steroids are largely
determined by the length of the fatty acid chain of the ester.[3]

Comparative Pharmacokinetic Data

Direct comparative studies on the pharmacokinetics of Bolazine and a range of its esters are
not available in the published scientific literature. The following table includes anecdotal data
for Bolazine capronate and published data for Drostanolone propionate, a structurally related
androgen ester, to provide a basis for comparison. Drostanolone is the active metabolite of
Bolazine.[1]
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Note: The half-life for Bolazine capronate is sourced from a non-peer-reviewed bodybuilding
website and should be interpreted with caution. The data for Drostanolone propionate is from
its Wikipedia entry, which cites its introduction for medical use.[4] The lack of Cmax, Tmax, and
AUC data highlights the significant gaps in the scientific understanding of these compounds'
pharmacokinetics.

Signaling Pathways and Experimental Workflows
Metabolic Activation of Bolazine Esters

Bolazine esters, such as Bolazine capronate, are inactive prodrugs. Following intramuscular
injection, esterases cleave the ester bond, releasing the active compound, Bolazine, which is
then further metabolized to drostanolone.
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Caption: Metabolic activation of Bolazine capronate to Drostanolone.

Typical Experimental Workflow for Pharmacokinetic
Analysis

The following diagram illustrates a standard workflow for conducting a pharmacokinetic study of
an injectable anabolic steroid in an animal model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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